Cas no 1109284-49-2 (methyl 5-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carboxylate)

Methyl 5-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carboxylate is a boronic ester derivative featuring a thiophene carboxylate core, commonly employed in Suzuki-Miyaura cross-coupling reactions. The presence of the pinacol boronate group enhances stability and reactivity, making it a valuable intermediate in pharmaceutical and materials science applications. The methyl ester functionality provides additional versatility for further derivatization. Its well-defined structure ensures consistent performance in synthetic transformations, while the thiophene scaffold contributes to electronic and optoelectronic applications. This compound is particularly useful in constructing complex heterocyclic systems with high precision. Proper handling under inert conditions is recommended to preserve its reactivity.
methyl 5-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carboxylate structure
1109284-49-2 structure
Product Name:methyl 5-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carboxylate
CAS No:1109284-49-2
MF:C13H19BO4S
MW:282.163563013077
MDL:MFCD18427556
CID:2126848
PubChem ID:46703107
Update Time:2025-05-27

methyl 5-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 5-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carboxylate
    • 5-Methyl-4-(4,4,5,5,-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-thiophenecarboxylic acid methyl ester
    • DA-15517
    • DTXSID80673711
    • methyl-5-methyl-4-(4,4,5,5,-tetramethyl-1,3,2-dioxaborolan-2-yl)-thiophene-2-carboxylate
    • 5-Methoxycarbonyl-2-methylthiophene-3-boronic acid pinacol ester
    • 1109284-49-2
    • P18985
    • EN300-7373155
    • methyl 5-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carboxylate
    • Methyl5-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carboxylate
    • HRMDSSJQNZPJAT-UHFFFAOYSA-N
    • BS-25494
    • MFCD18427556
    • SCHEMBL1691552
    • AKOS022180251
    • Z2050071689
    • CS-0133501
    • JUB28449
    • 893-382-0
    • MDL: MFCD18427556
    • Inchi: 1S/C13H19BO4S/c1-8-9(7-10(19-8)11(15)16-6)14-17-12(2,3)13(4,5)18-14/h7H,1-6H3
    • InChI Key: HRMDSSJQNZPJAT-UHFFFAOYSA-N
    • SMILES: S1C(C(=O)OC)=CC(B2OC(C)(C)C(C)(C)O2)=C1C

Computed Properties

  • Exact Mass: 282.1097104g/mol
  • Monoisotopic Mass: 282.1097104g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 356
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 73Ų

methyl 5-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carboxylate Security Information

methyl 5-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B451953-10mg
Methyl 5-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carboxylate
1109284-49-2
10mg
$ 50.00 2022-06-07
TRC
B451953-50mg
Methyl 5-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carboxylate
1109284-49-2
50mg
$ 135.00 2022-06-07
TRC
B451953-100mg
Methyl 5-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carboxylate
1109284-49-2
100mg
$ 210.00 2022-06-07
abcr
AB280634-1 g
5-Methyl-4-(4,4,5,5,-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-thiophenecarboxylic acid methyl ester
1109284-49-2
1 g
€807.00 2023-07-20
Chemenu
CM204919-1g
Methyl 5-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carboxylate
1109284-49-2 95%
1g
$1003 2023-01-20
eNovation Chemicals LLC
D642001-1G
methyl 5-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carboxylate
1109284-49-2 97%
1g
$440 2024-07-21
eNovation Chemicals LLC
D642001-5G
methyl 5-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carboxylate
1109284-49-2 97%
5g
$1545 2024-07-21
eNovation Chemicals LLC
D642001-100mg
methyl 5-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carboxylate
1109284-49-2 97%
100mg
$115 2024-07-21
eNovation Chemicals LLC
D642001-250mg
methyl 5-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carboxylate
1109284-49-2 97%
250mg
$175 2024-07-21
eNovation Chemicals LLC
D642001-500mg
methyl 5-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carboxylate
1109284-49-2 97%
500mg
$290 2024-07-21

methyl 5-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carboxylate Related Literature

Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司